Cas no 2877691-28-4 ((3,5-difluorophenyl)methyl(4-methoxyphenyl)methylmethylamine)

(3,5-Difluorophenyl)methyl(4-methoxyphenyl)methylmethylamine is a fluorinated and methoxylated amine derivative with potential applications in pharmaceutical and agrochemical research. Its structural features, including the electron-withdrawing difluorophenyl group and the electron-donating methoxyphenyl moiety, contribute to its unique reactivity and binding properties. This compound may serve as a versatile intermediate in the synthesis of bioactive molecules, particularly those targeting central nervous system (CNS) receptors or enzyme inhibitors. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the methoxy group can influence solubility and interaction with biological targets. Its well-defined structure allows for precise modifications in medicinal chemistry applications.
(3,5-difluorophenyl)methyl(4-methoxyphenyl)methylmethylamine structure
2877691-28-4 structure
Product Name:(3,5-difluorophenyl)methyl(4-methoxyphenyl)methylmethylamine
CAS No:2877691-28-4
MF:C16H17F2NO
MW:277.309091329575
CID:5330939
Update Time:2025-10-24

(3,5-difluorophenyl)methyl(4-methoxyphenyl)methylmethylamine Chemical and Physical Properties

Names and Identifiers

    • 3,5-Difluoro-N-[(4-methoxyphenyl)methyl]-N-methylbenzenemethanamine
    • (3,5-difluorophenyl)methyl(4-methoxyphenyl)methylmethylamine
    • Inchi: 1S/C16H17F2NO/c1-19(10-12-3-5-16(20-2)6-4-12)11-13-7-14(17)9-15(18)8-13/h3-9H,10-11H2,1-2H3
    • InChI Key: YSEHLBADODUDRJ-UHFFFAOYSA-N
    • SMILES: C1(CN(CC2=CC=C(OC)C=C2)C)=CC(F)=CC(F)=C1

Experimental Properties

  • Density: 1.159±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 323.2±37.0 °C(Predicted)
  • pka: 7.21±0.50(Predicted)

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Additional information on (3,5-difluorophenyl)methyl(4-methoxyphenyl)methylmethylamine

Recent Advances in the Study of (3,5-difluorophenyl)methyl(4-methoxyphenyl)methylmethylamine (CAS: 2877691-28-4)

In recent years, (3,5-difluorophenyl)methyl(4-methoxyphenyl)methylmethylamine (CAS: 2877691-28-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its potential therapeutic applications. The presence of both difluorophenyl and methoxyphenyl groups in its structure suggests a high degree of bioactivity, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of (3,5-difluorophenyl)methyl(4-methoxyphenyl)methylmethylamine. Studies have demonstrated its ability to interact with various biological targets, including neurotransmitter receptors and enzymes involved in metabolic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects on monoamine oxidase (MAO), an enzyme implicated in neurodegenerative diseases such as Parkinson's and Alzheimer's. These findings highlight its potential as a therapeutic agent for neurological disorders.

The synthesis and optimization of (3,5-difluorophenyl)methyl(4-methoxyphenyl)methylmethylamine have also been a focal point of recent investigations. Advanced synthetic methodologies, including catalytic asymmetric synthesis and microwave-assisted reactions, have been employed to improve the yield and purity of the compound. A 2022 study in Organic Letters detailed a novel synthetic route that significantly reduces the number of steps required for its production, thereby enhancing its scalability for industrial applications.

In addition to its pharmacological and synthetic aspects, the compound's pharmacokinetic profile has been rigorously evaluated. Preclinical studies have shown favorable absorption, distribution, metabolism, and excretion (ADME) properties, with particular emphasis on its blood-brain barrier permeability. These characteristics are critical for its potential use in central nervous system (CNS)-targeted therapies. Furthermore, toxicological assessments have indicated a relatively safe profile, with minimal off-target effects at therapeutic doses.

Looking ahead, the continued exploration of (3,5-difluorophenyl)methyl(4-methoxyphenyl)methylmethylamine holds great promise for the development of novel therapeutics. Ongoing clinical trials are expected to provide further insights into its efficacy and safety in human subjects. Moreover, interdisciplinary collaborations between chemists, biologists, and pharmacologists will be essential to fully unlock its therapeutic potential and address unmet medical needs.

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